Cas no 10213-95-3 (Xanthylium,9-(2-carboxyphenyl)-3-[(2-methylphenyl)amino]-6-[(2-methyl-4-sulfophenyl)amino]-,inner salt)

• Product Name: Xanthylium,9-(2-carboxyphenyl)-3-[(2-methylphenyl)amino]-6-[(2-methyl-4-sulfophenyl)amino]-,inner salt
• CAS No: 10213-95-3
• Molecular Formula: C₃₄H₂₆N₂O₆S
• Molecular Weight: 590.64504
• CID: 118441
• PubChem ID: 135565878

Xanthylium,9-(2-carboxyphenyl)-3-[(2-methylphenyl)amino]-6-[(2-methyl-4-sulfophenyl)amino]-,inner salt Properties

Names and Identifiers

• Xanthylium,9-(2-carboxyphenyl)-3-[(2-methylphenyl)amino]-6-[(2-methyl-4-sulfophenyl)amino]-,inner salt
• 2-[3-(2-methylanilino)-6-(2-methyl-4-sulfophenyl)iminoxanthen-9-yl]benzoic acid
• violamine R
• 2-{(3E)-6-[(2-methylphenyl)amino]-3-[(2-methyl-4-sulfophenyl)imino]-3H-xanthen-9-yl}benzoic acid
• Xanthylium, 9-(2-carboxyphenyl)-3-((2-methylphenyl)amino)-6-((2-methyl-4-sulfophenyl)amino)-, inner salt
• BENZOIC ACID, O-(3-((4-SULFO-O-TOLYL)IMINO)-6-O-TOLUIDINO-3H-XANTHEN-9-YL)-
• FAST ACID VIOLET GRF BASE
• PE11M2TL5C
• 10213-95-3
• Acid Violet 9 parent
• 9-(2-CARBOXYLATOPHENYL)-3-((2-METHYLPHENYL)AMINO)-6-((2-METHYL-4-SULFOPHENYL)AMINO)XANTHYLIUM
• UNII-PE11M2TL5C
• J3.044.222I
• Q27286499
• DTXSID7045073

• InChIKey： XRRSHJUXSQSJHZ-GOJREDGKSA-N
• Inchi： InChI=1S/C34H26N2O6S/c1-20-7-3-6-10-29(20)35-22-11-14-27-31(18-22)42-32-19-23(36-30-16-13-24(17-21(30)2)43(39,40)41)12-15-28(32)33(27)25-8-4-5-9-26(25)34(37)38/h3-19,35H,1-2H3,(H,37,38)(H,39,40,41)/b36-23+
• SMILES： CC1=CC=CC=C1NC1C=CC2C(=C3C=C/C(=N\C4C=CC(S(=O)(O)=O)=CC=4C)/C=C3OC=2C=1)C1=CC=CC=C1C(=O)O

Computed Properties

• Exact Mass: 590.151158g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 590.151158g/mol
• Heavy Atom Count: 43
• Complexity: 1060
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 128Ų
• Molecular Weight: 590.6g/mol

Experimental Properties

• LogP: 8.89610
• PSA: 137.58000
• Refractive Index: 1.676
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: g/cm3